1-(1-Cyclopentyl-1H-1,2,3-triazol-4-yl)ethan-1-one

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• SMILES: CC(=O)C1=CN(N=N1)C2CCCC2
• InChI: InChI=1S/C9H13N3O/c1-7(13)9-6-12(11-10-9)8-4-2-3-5-8/h6,8H,2-5H2,1H3
• InChIKey: AIHIWVCDVUKCTA-UHFFFAOYSA-N

1-(1-Cyclopentyl-1H-1,2,3-triazol-4-yl)ethan-1-one – Physicochemical Profile & Procurement

1-(1-Cyclopentyl-1H-1,2,3-triazol-4-yl)ethan-1-one (CAS 1855429-48-9) is a synthetic 1,2,3-triazole derivative with a molecular formula of C9H13N3O and a molecular weight of 179.22 g/mol . The compound features a cyclopentyl substituent at the N1 position of the triazole ring and an acetyl group at the C4 position, yielding a calculated logP of 1.5958, a topological polar surface area (TPSA) of 47.78 Ų, and two rotatable bonds . It is commercially available as a research chemical with a typical purity specification of 95% . The compound belongs to the broader class of N-alkyl/cycloalkyl-1,2,3-triazole ethanones, which have been investigated as synthetic intermediates for fungicidal agents and as scaffolds in medicinal chemistry [1].

▸Synthetic building block for agrochemical fungicide lead discovery

▸Cyclopentyl substituent delivers a distinct lipophilicity profile for membrane permeability investigations

▸Patent-validated cycloalkyl triazole scaffold for medicinal chemistry and click chemistry platforms

• [1] Kramer, W.; Jautelat, M.; Kranz, E. (Bayer AG). Novel Alkylcycloalkyl Triazolylmethyl Ketones as Fungicide Intermediates. U.S. Patent 5,010,208, issued April 23, 1991. View Source

1-(1-Cyclopentyl-1H-1,2,3-triazol-4-yl)ethan-1-one: Non-Interchangeability

N1-substitution on the 1,2,3-triazole ring is a critical determinant of physicochemical properties, particularly lipophilicity, which directly influences membrane permeability, metabolic stability, and target binding [1]. The cyclopentyl group imparts substantially higher logP (1.5958) compared to smaller N-alkyl analogs, including the methyl (logP 0.0177 [2]), ethyl (logP 0.5006 ), and isopropyl (logP 1.0616 ) variants. This 30- to 90-fold increase in calculated partition coefficient cannot be replicated by simple linear or branched alkyl substituents and alters the compound's behavior in both biological assays and synthetic transformations. Furthermore, generic substitution risks losing the conformational restriction conferred by the cyclopentyl ring, which may be essential for specific interactions in sterically constrained binding pockets or for directing regioselectivity in downstream derivatization reactions [1].

N1-substitution governs lipophilicity; replacing cyclopentyl with linear alkyl may significantly alter membrane diffusion and assay outcomes.

Cyclopentyl ring restricts conformation; acyclic N-alkyl analogs may lose steric complementarity or regioselectivity in derivatization reactions.

Patent relevance: simpler N-alkyl analogs are not covered in the same patent family for fungicide intermediate applications.

• [1] Kramer, W.; Jautelat, M.; Kranz, E. (Bayer AG). Novel Alkylcycloalkyl Triazolylmethyl Ketones as Fungicide Intermediates. U.S. Patent 5,010,208, issued April 23, 1991. View Source
• [2] Chemsrc. Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)- (9CI), CAS 128979-26-0. logP 0.01770. View Source

1-(1-Cyclopentyl-1H-1,2,3-triazol-4-yl)ethan-1-one: Differentiation Evidence

Lipophilicity (logP) Ranking

The cyclopentyl-substituted target compound exhibits a calculated logP of 1.5958 , representing the highest lipophilicity among the commercially available N1-substituted 1,2,3-triazole ethanone series. This value exceeds the isopropyl analog (logP 1.0616 ) by approximately 0.53 log units, the ethyl analog (logP 0.5006 ) by 1.10 log units, and the methyl analog (logP 0.0177 [1]) by 1.58 log units. The progressive logP increase from methyl → ethyl → isopropyl → cyclopentyl demonstrates that the cyclopentyl ring contributes disproportionately higher lipophilicity than would be predicted from carbon count alone, likely due to the greater accessible hydrophobic surface area of the cyclic alkyl group.

logP Ranking

Reported

logP 1.5958
ΔlogP +0.53 vs. isopropyl, +1.10 vs. ethyl, +1.58 vs. methyl

Highest lipophilicity in the N1-substituted series; may support membrane permeability screening

Computed values; cross-source methodology may vary

Evidence Dimension	Calculated partition coefficient (logP)
Target Compound Data	logP = 1.5958
Comparator Or Baseline	Methyl analog: logP 0.0177; Ethyl analog: logP 0.5006; Isopropyl analog: logP 1.0616
Quantified Difference	ΔlogP = +0.53 (vs. isopropyl), +1.10 (vs. ethyl), +1.58 (vs. methyl)
Conditions	Computed logP values from vendor datasheets (leyan.com and chemsrc.com); consistent computational methodology within each source, cross-source values may reflect minor algorithmic differences.

Why This Matters

Higher lipophilicity correlates with enhanced passive membrane permeability, which is critical for intracellular target engagement in cell-based assays and for optimizing the pharmacokinetic profile of derived lead compounds.

• [1] Chemsrc. Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)- (9CI), CAS 128979-26-0. logP 0.01770. View Source

TPSA/MW Ratio Comparison

The cyclopentyl analog (MW 179.22, TPSA 47.78 Ų ) and the methyl analog (MW 125.13, TPSA 47.78 Ų [1]) share an identical topological polar surface area of 47.78 Ų, as the TPSA is dominated by the triazole ring and acetyl group contributions. However, the substantially higher molecular weight of the cyclopentyl analog results in a lower TPSA-to-MW ratio (0.267 vs. 0.382 for the methyl analog), indicating that a greater fraction of the molecular surface is hydrophobic. This shift in the polarity–lipophilicity balance may confer advantages in penetrating lipid-rich biological barriers such as the fungal cell membrane or the blood–brain barrier, while retaining sufficient polarity to maintain aqueous solubility within the drug-like range.

TPSA/MW Ratio

Reported

Cyclopentyl: TPSA/MW 0.267 vs. Methyl: 0.382

Lower ratio indicates greater hydrophobic surface fraction; relevant for lipid barrier penetration studies

Computed TPSA; source-dependent values

Evidence Dimension	Topological Polar Surface Area to Molecular Weight ratio (TPSA/MW)
Target Compound Data	TPSA = 47.78 Ų, MW = 179.22; TPSA/MW = 0.267 Ų·g/mol
Comparator Or Baseline	Methyl analog: TPSA = 47.78 Ų, MW = 125.13; TPSA/MW = 0.382 Ų·g/mol
Quantified Difference	TPSA/MW ratio 30% lower for the cyclopentyl analog (0.267 vs. 0.382)
Conditions	Computed TPSA and MW values from vendor datasheets (leyan.com for cyclopentyl; chemsrc.com for methyl analog).

Why This Matters

A lower TPSA/MW ratio suggests enhanced membrane permeation capacity relative to molecular size, which can translate to improved cellular activity in phenotypic screening cascades where smaller N-alkyl analogs may underperform due to limited passive diffusion.

• [1] Chemsrc. Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)- (9CI), CAS 128979-26-0. MW 125.13, PSA 47.78. View Source

Patent Validation as Fungicide Intermediate

U.S. Patent 5,010,208 (Bayer AG) [1] explicitly claims alkylcycloalkyl triazolylmethyl ketones of the general formula where the cycloalkyl ring size n = 3, 4, 5, 6, or 7 as intermediates for the synthesis of cycloalkyl (α-triazolyl-β-hydroxy)-ketones, which possess fungicidal and plant growth-regulating properties, particularly against powdery mildew diseases. The cyclopentyl variant (n = 5) is specifically encompassed within the claimed scope. While the patent does not provide head-to-head quantitative activity data comparing different cycloalkyl ring sizes, the explicit inclusion of the cyclopentyl embodiment in the patent claims establishes this substitution pattern as a validated entry point for agrochemical lead generation, distinguishing it from acyclic N-alkyl analogs that are not covered by this patent family.

Patent Validation

Class-level inference

Cyclopentyl analog explicitly claimed in US 5,010,208 as fungicide intermediate

Patent-validated structural entry point for agrochemical lead generation; no quantitative activity data

Bayer AG patent; claims encompass cycloalkyl series

Evidence Dimension	Patent-based validation of chemical series utility
Target Compound Data	Cyclopentyl-substituted triazole ketone explicitly encompassed within claims of US 5,010,208 as fungicide intermediate
Comparator Or Baseline	N-methyl, N-ethyl, and N-isopropyl analogs are not explicitly claimed in US 5,010,208 for fungicide intermediate applications
Quantified Difference	Qualitative differentiation only; no quantitative activity data available for direct comparison
Conditions	Patent claims analysis; no experimental biological data reported for the cyclopentyl variant specifically.

Why This Matters

For procurement decisions in agrochemical research programs targeting triazole-based fungicides, the cyclopentyl analog offers a patent-validated structural entry point that simpler N-alkyl analogs lack, potentially streamlining hit-to-lead optimization when patent landscape considerations are relevant.

• [1] Kramer, W.; Jautelat, M.; Kranz, E. (Bayer AG). Novel Alkylcycloalkyl Triazolylmethyl Ketones as Fungicide Intermediates. U.S. Patent 5,010,208, issued April 23, 1991. Claims encompass cycloalkyl ring sizes n = 3–7, including cyclopentyl (n = 5). View Source

1-(1-Cyclopentyl-1H-1,2,3-triazol-4-yl)ethan-1-one: Application Scenarios

Powdery Mildew Fungicide Lead Generation

The established patent precedent for cycloalkyl triazolylmethyl ketones as fungicide intermediates [1] positions the cyclopentyl analog as a strategic starting material for synthesizing cycloalkyl (α-triazolyl-β-hydroxy)-ketone fungicides. The enhanced lipophilicity (logP 1.5958 ) relative to smaller N-alkyl analogs may improve cuticular penetration in plant foliage, a critical parameter for powdery mildew control agents that require translocation through the waxy plant cuticle. Research groups pursuing novel triazole fungicides with improved resistance profiles should prioritize this building block over methyl or ethyl analogs when cycloalkyl substitution is desired.

CNS-Penetrant & Intracellular Screening Libraries

The combination of moderate lipophilicity (logP 1.5958 ) and a favorable TPSA of 47.78 Ų places this compound within the favorable physicochemical space for CNS drug candidates (typically logP 1–4, TPSA < 70 Ų). The cyclopentyl group offers greater conformational restriction than flexible alkyl chains, which may enhance binding affinity for sterically defined pockets in kinase ATP-binding sites or GPCR orthosteric sites. When constructing focused screening libraries targeting intracellular or CNS enzymes, this scaffold should be selected over the more polar methyl (logP 0.0177 [2]) or ethyl (logP 0.5006 ) analogs, which may exhibit insufficient passive permeability for robust cellular activity.

Click Chemistry Derivatization Platform

As a terminal alkyne precursor or azide coupling partner in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, the pre-formed cyclopentyl-triazole ethanone scaffold provides a modular entry point for late-stage diversification [1]. The acetyl group at C4 serves as a synthetic handle for further transformations (e.g., Claisen-Schmidt condensation, reductive amination), while the cyclopentyl group confers a logP approximately 0.53 units higher than the isopropyl analog , offering a useful increment in lipophilicity for optimizing compound properties in a medicinal chemistry program without introducing the metabolic liability of a phenyl ring.

Antifungal Ergosterol Inhibition Studies

Triazole-containing compounds are well-established inhibitors of lanosterol 14α-demethylase (CYP51), a key enzyme in ergosterol biosynthesis [1]. While no direct CYP51 inhibition data are available for this specific compound, the cyclopentyl substitution pattern is consistent with the structural features of known azole antifungals that require a lipophilic group to occupy the hydrophobic substrate access channel of CYP51. The cyclopentyl analog's logP of 1.5958 situates it in a lipophilicity range comparable to the isopropyl-substituted clinical azoles, making it a suitable core scaffold for structure–activity relationship (SAR) studies aimed at identifying novel antifungal chemotypes with potentially reduced off-target toxicity compared to existing triazole drugs.

Application

Selection Property

Validation Focus

Fungicide Lead Optimization Research

Cycloalkyl substitution for cuticular penetration potential

Foliar penetration and powdery mildew efficacy models

CNS & Intracellular Target Screening

Conformational restriction and moderate lipophilicity

Cellular permeability and target engagement assays

Click Chemistry Diversification

Modular acetyl handle for CuAAC coupling

Derivatization scope and regioselectivity

CYP51 Inhibition Studies

Triazole core with lipophilic cyclopentyl group

CYP51 enzyme inhibition and ergosterol biosynthesis assays

• [1] Kramer, W.; Jautelat, M.; Kranz, E. (Bayer AG). Novel Alkylcycloalkyl Triazolylmethyl Ketones as Fungicide Intermediates. U.S. Patent 5,010,208, issued April 23, 1991. View Source
• [2] Chemsrc. Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)- (9CI), CAS 128979-26-0. logP 0.01770. View Source